Cas no 2034570-08-4 (2,6-difluoro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzamide)

• Product Name: 2,6-difluoro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzamide
• CAS No: 2034570-08-4
• MF: C₁₅H₁₅F₂NO₂S
• MW: 311.346909761429
• CID: 5553130
• Update Time: 2025-05-27

2,6-difluoro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl]benzamide
• 2,6-difluoro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzamide

• Inchi： 1S/C15H15F2NO2S/c1-9(19)13-6-5-10(21-13)7-8-18-15(20)14-11(16)3-2-4-12(14)17/h2-6,9,19H,7-8H2,1H3,(H,18,20)
• InChI Key： SGZOSWIZAIEQPS-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C(O)C)=CC=1)(=O)C1=C(F)C=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,6-difluoro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzamide

Recent Advances in the Study of 2,6-difluoro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzamide (CAS: 2034570-08-4)

The compound 2,6-difluoro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzamide (CAS: 2034570-08-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a thiophene ring and a benzamide moiety, has been the subject of several studies aimed at elucidating its biological activity and pharmacological properties.

Recent research has focused on the synthesis and optimization of 2,6-difluoro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzamide, with particular emphasis on improving its yield and purity. Advanced synthetic techniques, such as microwave-assisted synthesis and flow chemistry, have been employed to achieve higher efficiency and scalability. These methods have not only reduced the reaction time but also minimized the formation of by-products, thereby enhancing the overall quality of the compound.

In vitro studies have demonstrated that 2,6-difluoro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzamide exhibits promising activity against a range of biological targets. Specifically, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may interact with specific receptors in the central nervous system, opening avenues for its use in neurological disorders.

Pharmacokinetic studies have further revealed that 2,6-difluoro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzamide possesses favorable absorption and distribution profiles. Its moderate lipophilicity allows for adequate penetration across biological membranes, while its metabolic stability ensures a reasonable half-life in vivo. These properties make it a viable candidate for further drug development.

Despite these promising findings, challenges remain in the clinical translation of 2,6-difluoro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzamide. Issues such as potential toxicity and off-target effects need to be thoroughly investigated. Current research is also exploring the compound's mechanism of action at the molecular level, which will be critical for optimizing its therapeutic efficacy and minimizing adverse effects.

In conclusion, 2,6-difluoro-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzamide represents a compelling area of study in the chemical biology and pharmaceutical fields. Its unique structural attributes and promising biological activity underscore its potential as a therapeutic agent. Continued research efforts will be essential to fully realize its clinical applications and address the existing challenges.